Cas no 1388069-38-2 (Methyl 2-bromo-7-chloro-1H-benzimidazole-6-carboxylate)

Methyl 2-bromo-7-chloro-1H-benzimidazole-6-carboxylate is a halogenated benzimidazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both bromo and chloro substituents, enhances reactivity in cross-coupling and nucleophilic substitution reactions, making it a versatile intermediate for constructing complex heterocyclic frameworks. The ester group at the 6-position allows further functionalization via hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity and consistent quality ensure reliable performance in research and industrial applications. Its stability under standard storage conditions further supports its use in multi-step synthetic routes.

Methyl 2-bromo-7-chloro-1H-benzimidazole-6-carboxylate structure

1388069-38-2 structure

Product Name:Methyl 2-bromo-7-chloro-1H-benzimidazole-6-carboxylate

CAS No:1388069-38-2

MF:C₉H₆BrClN₂O₂

MW:289.513140201569

CID:4824263

Update Time:2025-06-07

Methyl 2-bromo-7-chloro-1H-benzimidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-7-chloro-1H-benzimidazole-6-carboxylate
- Inchi： 1S/C9H6BrClN2O2/c1-15-8(14)4-2-3-5-7(6(4)11)13-9(10)12-5/h2-3H,1H3,(H,12,13)
- InChI Key： NRHMHVOBKVSADK-UHFFFAOYSA-N
- SMILES： BrC1=NC2C(=C(C(=O)OC)C=CC=2N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 267
XLogP3: 3
Topological Polar Surface Area: 55

Methyl 2-bromo-7-chloro-1H-benzimidazole-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061007006-250mg	Methyl 2-bromo-7-chloro-1H-benzimidazole-6-carboxylate	1388069-38-2	98%	250mg	5,943.82 USD	2021-06-01
Alichem	A061007006-500mg	Methyl 2-bromo-7-chloro-1H-benzimidazole-6-carboxylate	1388069-38-2	98%	500mg	8,165.80 USD	2021-06-01
Alichem	A061007006-1g	Methyl 2-bromo-7-chloro-1H-benzimidazole-6-carboxylate	1388069-38-2	98%	1g	15,003.72 USD	2021-06-01